3-Mercaptohexyl butyrate

Specification

• CAS No.: 136954-21-7
• Molecular Formula: C10H20O2S
• Molecular Weight: 204.33 g/mol
• IUPAC Name: 3-sulfanylhexyl butanoate
• Standard InChI: InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3
• Standard InChI Key: TZNJKOLXWHXDAF-UHFFFAOYSA-N
• SMILES: CCCC(CCOC(=O)CCC)S
• Canonical SMILES: CCCC(CCOC(=O)CCC)S

Introduction

Chemical Identity and Structure

Fundamental Identification Parameters

3-Mercaptohexyl butyrate is registered with the Chemical Abstracts Service under CAS number 136954-21-7. It is systematically named 3-sulfanylhexyl butanoate according to IUPAC nomenclature guidelines. The compound was documented in chemical databases with deposit dates dating back to March 21, 2012, with continued updates to its information as recently as March 3, 2023.

Molecular Structure and Formula

The compound is characterized by a defined chemical structure with molecular formula C₁₀H₂₀O₂S and a molecular weight of 204.33 g/mol. Its structure consists of a butyrate ester group attached to a 3-mercaptohexyl moiety, forming a linear carbon chain with sulfhydryl and ester functional groups. The compound's complete structural representation can be expressed through the following identifiers:

Table 1: Structural Identifiers of 3-Mercaptohexyl Butyrate

Identifier Type	Value
SMILES	CCCC(S)CCOC(=O)CCC
InChI	InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3
InChI Key	TZNJKOLXWHXDAF-UHFFFAOYSA-N
Monoisotopic Mass	204.118400574

The compound contains one stereocenter but is typically encountered as a racemic mixture, with optical activity designated as (+/-). This stereochemical configuration is significant for its specific sensory properties and potential biological activities.

Physical and Chemical Properties

Physical State and Appearance

3-Mercaptohexyl butyrate presents as a colorless to pale yellow clear liquid under standard conditions. This physical appearance is characteristic of many fatty acid esters in its class and is important for quality control in commercial production.

Thermodynamic Properties

The compound demonstrates specific thermal characteristics that are essential for handling, storage, and processing in industrial applications. These properties are summarized in the table below:

Table 2: Thermodynamic Properties of 3-Mercaptohexyl Butyrate

Property	Value	Unit
Boiling Point	196.00	°C at 760.00 mm Hg
Flash Point	> 210.00	°F (TCC method)
Vapor Pressure	0.005930	mm/Hg at 25.00 °C
Specific Gravity	0.96000 to 0.96500	at 25.00 °C
Pounds/Gallon	7.988 to 8.030	lb/gal

These thermodynamic parameters indicate that 3-Mercaptohexyl butyrate has a relatively high boiling point and low vapor pressure, suggesting limited volatility at room temperature.

Solubility and Partition Characteristics

The compound demonstrates lipophilic character, as evidenced by its logP (octanol/water partition coefficient) value of 3.60. This indicates greater solubility in organic solvents compared to water, which is consistent with its classification as a fatty acid ester. Additional physical parameters include a refractive index ranging from 1.45900 to 1.46900 at 20.00°C.

Chemical Classification and Taxonomy

Hierarchical Classification

In terms of chemical taxonomy, 3-Mercaptohexyl butyrate occupies a specific position within the hierarchy of organic compounds:

Table 3: Chemical Taxonomy of 3-Mercaptohexyl Butyrate

Classification Level	Category
Kingdom	Organic compounds
Super Class	Lipids and lipid-like molecules
Class	Fatty Acyls
Sub Class	Fatty acid esters

This classification helps understand the compound's relationship to other similar substances and provides insights into its general chemical behavior and potential applications.

Chemical Reactivity

As a fatty acid ester containing a sulfhydryl (thiol) group, 3-Mercaptohexyl butyrate exhibits specific reactivity patterns. The presence of the thiol group (-SH) makes it susceptible to oxidation and capable of forming disulfide bonds. The ester linkage can undergo hydrolysis under appropriate conditions, which is reflected in quality control parameters such as the acid value specification of maximum 1.00 KOH/g.

Sensory Characteristics and Olfactory Profile

Odor Description

One of the most commercially valuable aspects of 3-Mercaptohexyl butyrate is its distinctive odor profile. The compound is characterized by a complex aroma described as sulfurous, passion fruit, fruity, tropical, and reminiscent of overripe fruit. This unique sensory characteristic makes it useful in flavor and fragrance applications.

Sensory Intensity

The compound's low vapor pressure (0.005930 mm/Hg at 25°C) suggests that despite its potent odor profile, its volatility is relatively low compared to other flavor compounds. This property influences its performance in various applications where controlled release of aroma is desired.

Parameter	Specification	Unit
Assay	98.00 to 100.00	%
Acid Value	1.00 max	KOH/g
Specific Gravity	0.96000 to 0.96500	at 25.00 °C
Refractive Index	1.45900 to 1.46900	at 20.00 °C
Appearance	Colorless to pale yellow clear liquid	-

These specifications serve as industry standards for ensuring the compound's identity, purity, and performance consistency.

Applications and Uses

Flavor and Fragrance Industry

Based on its sensory profile, 3-Mercaptohexyl butyrate finds primary application in the flavor and fragrance industry. The compound's tropical fruit notes, particularly its passion fruit character, make it valuable for creating or enhancing fruit flavors in various food and beverage products.